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Compound of Interest

Compound Name: 2-Hydroxyethyl myristate

Cat. No.: B1217589 Get Quote

2-Hydroxyethyl myristate, also known as Ethylene Glycol Monomyristate or 2-Hydroxyethyl

tetradecanoate, is a fatty acid ester.[1][2] Its basic chemical and physical properties are

summarized in Table 1.

Property Value Reference

CAS Number 22122-18-5 [1]

Molecular Formula C₁₆H₃₂O₃ [1]

Molecular Weight 272.42 g/mol [1][2]

Melting Point 44-45 °C [1]

Boiling Point 382.2 °C at 760 mmHg [1]

Flash Point 146.8 °C [1]

Density 0.927 g/cm³ [1]

Potential Biological Activities Inferred from Related
Molecules
The biological activities of compounds are intrinsically linked to their structure. By examining

the known effects of myristic acid, the hydroxyethyl moiety, and other myristate esters, we can

hypothesize potential areas of biological relevance for 2-Hydroxyethyl myristate.
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Biological Activity of Myristate (Myristic Acid)
Myristic acid, a saturated fatty acid, is known to be biologically active. Studies on

cardiomyocytes have shown that myristate can induce cellular hypertrophy and insulin

desensitization.[3][4][5]

Mitochondrial Effects:

Mitochondrial Fragmentation: Myristate exposure in neonatal rat ventricular myocytes

(NRVMs) leads to mitochondrial fragmentation.[3][5] This is associated with a decrease in

the mitochondrial fusion protein MFN2 and an increase in the fission protein DRP1.[5]

Increased MUL1 Levels: Myristate treatment increases the protein levels of the mitochondrial

E3 ubiquitin ligase, MUL1, which is involved in regulating mitochondrial dynamics.[3][4][5]

Silencing of MUL1 has been shown to prevent myristate-induced mitochondrial

fragmentation and cardiomyocyte hypertrophy.[5]

The potential signaling pathway for myristate-induced cardiomyocyte hypertrophy is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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